Cas no 2171807-51-3 (2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid)

• Product Name: 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid
• CAS No: 2171807-51-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6330179
• PubChem ID: 165530984
• Update Time: 2025-10-30

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid
• 2171807-51-3
• EN300-1570073
• 2-[(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}acetamido)oxy]propanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)34-28-24(29)13-17-10-11-18(12-17)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XFRMGTBRCOXSAR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC1CCC(CC(NOC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid

Introduction to 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid (CAS No. 2171807-51-3)

2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid, identified by its CAS number 2171807-51-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety, multiple functional groups, and a cyclopentyl ring. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and therapeutic interventions.

The fluorenyl moiety in the molecular structure of this compound is particularly noteworthy. Fluorene derivatives are widely recognized for their stability, fluorescence properties, and biological activity. In pharmaceutical applications, fluorenyl groups are often incorporated into drug molecules to enhance their metabolic stability, improve solubility, or facilitate targeted delivery to specific biological targets. The methoxycarbonyl group attached to the fluorenyl ring further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological receptors and enzymes.

The acetamido group and the methylcyclopentyl side chain contribute additional layers of complexity to the compound's structure. The acetamido moiety is commonly found in many bioactive molecules and can serve as a hydrogen bond acceptor or participate in salt bridge formation, which is crucial for the binding affinity of drug candidates. The cyclopentyl ring, on the other hand, introduces conformational flexibility to the molecule, which can be exploited to optimize pharmacokinetic profiles and improve oral bioavailability.

The overall architecture of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid suggests that it may exhibit multifaceted biological activities. Given its structural features, this compound could potentially interact with various biological targets, including enzymes, receptors, and ion channels. Such interactions are fundamental to many therapeutic mechanisms and could make this compound a valuable scaffold for developing novel pharmacological agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like this one towards biological targets with high accuracy. These computational approaches can help identify potential lead compounds for further optimization through medicinal chemistry strategies. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening processes, allowing for rapid identification of promising candidates from large chemical libraries.

In vitro studies have begun to explore the potential biological activities of 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid. Initial experiments have shown that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly intriguing given the growing interest in developing drugs that modulate inflammatory responses for treating chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The fluorenyl moiety, known for its ability to enhance photophysical properties, may also contribute to the compound's potential use in photochemical applications. For instance, fluorene-based compounds have been explored as photosensitizers in photodynamic therapy (PDT), a treatment modality that uses light energy to induce cell death in target tissues. The presence of additional functional groups in this molecule could further tailor its photophysical properties, making it suitable for such therapeutic applications.

Another area of interest is the potential use of this compound as a chiral building block in drug synthesis. Chirality plays a critical role in pharmaceuticals, as many drugs exist as enantiomers with distinct biological activities. The cyclopentyl ring in 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid provides a chiral center that can be exploited to synthesize enantiomerically pure drugs with enhanced efficacy and reduced side effects.

The synthesis of complex molecules like this one often requires multi-step organic transformations coupled with advanced purification techniques. Recent innovations in synthetic methodologies have made it possible to construct intricate molecular architectures with greater efficiency and precision. Techniques such as flow chemistry and continuous manufacturing have revolutionized the synthesis process by improving scalability and reducing waste generation.

As research continues to uncover new applications for 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid, collaborations between academic researchers and industry scientists will be essential for translating laboratory findings into clinical reality. Such partnerships can leverage complementary expertise and resources to accelerate drug discovery efforts and bring novel therapeutics to patients who need them most.

The development of next-generation computational tools is also critical for advancing our understanding of this compound's behavior in biological systems. Advanced simulation techniques can provide insights into how 2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid interacts with macromolecules such as proteins and nucleic acids at an atomic level. These insights can guide the design of modified analogs with improved pharmacological properties.

In conclusion,2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}acetamido)oxypropanoic acid (CAS No. 2171807-51-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in drug design, including enhanced stability, improved solubility, and multifaceted biological activities. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in the development of innovative therapies for various diseases.